Lirinidine
Lirinidine
Lirinidine is a natural product found in Magnolia officinalis, Neostenanthera gabonensis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
54383-28-7
VCID:
VC0533280
InChI:
InChI=1S/C18H19NO2/c1-19-8-7-12-10-15(21-2)18(20)17-13-6-4-3-5-11(13)9-14(19)16(12)17/h3-6,10,14,20H,7-9H2,1-2H3/t14-/m0/s1
SMILES:
CN1CCC2=CC(=C(C3=C2C1CC4=CC=CC=C43)O)OC
Molecular Formula:
C18H19NO2
Molecular Weight:
281.3 g/mol
Lirinidine
CAS No.: 54383-28-7
Cat. No.: VC0533280
Molecular Formula: C18H19NO2
Molecular Weight: 281.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Lirinidine is a natural product found in Magnolia officinalis, Neostenanthera gabonensis, and other organisms with data available. |
|---|---|
| CAS No. | 54383-28-7 |
| Molecular Formula | C18H19NO2 |
| Molecular Weight | 281.3 g/mol |
| IUPAC Name | (6aS)-2-methoxy-6-methyl-5,6,6a,7-tetrahydro-4H-dibenzo[de,g]quinolin-1-ol |
| Standard InChI | InChI=1S/C18H19NO2/c1-19-8-7-12-10-15(21-2)18(20)17-13-6-4-3-5-11(13)9-14(19)16(12)17/h3-6,10,14,20H,7-9H2,1-2H3/t14-/m0/s1 |
| Standard InChI Key | YXVXMURDCBMPRH-AWEZNQCLSA-N |
| Isomeric SMILES | CN1CCC2=CC(=C(C3=C2[C@@H]1CC4=CC=CC=C43)O)OC |
| SMILES | CN1CCC2=CC(=C(C3=C2C1CC4=CC=CC=C43)O)OC |
| Canonical SMILES | CN1CCC2=CC(=C(C3=C2C1CC4=CC=CC=C43)O)OC |
| Appearance | Solid powder |
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